Cas no 2157068-96-5 (3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid
• CAS No: 2157068-96-5
• MF: C₁₅H₁₅N₃O₄
• MW: 301.297303438187
• CID: 6106666
• PubChem ID: 165804224
• Update Time: 2025-06-10

3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid
• 2157068-96-5
• EN300-1287695
• 3-{[(benzyloxy)carbonyl]amino}-3-(pyrazin-2-yl)propanoic acid

• Inchi： 1S/C15H15N3O4/c19-14(20)8-12(13-9-16-6-7-17-13)18-15(21)22-10-11-4-2-1-3-5-11/h1-7,9,12H,8,10H2,(H,18,21)(H,19,20)
• InChI Key： CHDSFAVGSIIOTA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C1C=NC=CN=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 301.10625597g/mol
• Monoisotopic Mass: 301.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid

Introduction to 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid (CAS No. 2157068-96-5)

3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid (CAS No. 2157068-96-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid is composed of a pyrazine ring, a benzyl ester group, and an amino acid moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrazine ring is known for its aromaticity and potential for forming hydrogen bonds, which can influence the compound's interactions with biological targets. The benzyl ester group adds hydrophobicity and can affect the compound's solubility and stability. The amino acid moiety provides a versatile platform for further chemical modifications and conjugations.

In terms of synthesis, 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid can be prepared through a multi-step process involving the condensation of a suitable pyrazine derivative with an amino acid precursor, followed by protection and deprotection steps to achieve the desired functional groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

The biological activities of 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Additionally, it has demonstrated promising antitumor effects by inducing apoptosis in cancer cells and inhibiting tumor growth. These findings have sparked interest in exploring its potential as a therapeutic agent for inflammatory diseases and cancer.

Recent studies have also focused on the pharmacokinetic and pharmacodynamic properties of 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its development as a drug candidate. Moreover, its low toxicity and high selectivity towards target proteins make it an attractive candidate for further clinical evaluation.

In the context of drug discovery, 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid has been identified as a lead compound for optimizing drug-like properties through structure-activity relationship (SAR) studies. Researchers are actively working on modifying its structure to enhance its potency, stability, and bioavailability. These efforts aim to develop more effective therapeutic agents with improved safety profiles.

The potential applications of 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid extend beyond its direct use as a drug candidate. It can serve as a valuable tool for studying biological processes and validating therapeutic targets. For instance, its ability to modulate specific signaling pathways makes it useful in understanding the mechanisms underlying inflammatory diseases and cancer progression.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid (CAS No. 2157068-96-5) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, biological activities, and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are expected to uncover new insights into its mechanisms of action and expand its applications in various medical fields.